Cas no 81017-03-0 (2H-Pyran-2-one,4-hydroxy-6-undecyl-)

• Product name: 2H-Pyran-2-one,4-hydroxy-6-undecyl-
• CAS No: 81017-03-0
• MF: C₁₆H₂₆O₃
• MW: 266.37584
• CID: 724651
• PubChem ID: 54693753

2H-Pyran-2-one,4-hydroxy-6-undecyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,4-hydroxy-6-undecyl-
• 4-hydroxy-6-undecyl-2H-pyran-2-one
• 4-hydroxy-6-undecylpyran-2-one
• Q27157506
• lauroyl triketide pyrone
• 81017-03-0
• BDBM50024661
• 2H-Pyran-2-one, 4-hydroxy-6-undecyl-
• 4-OH-6-UP
• CHEBI:84149
• CHEMBL7424
• SCHEMBL6910732
• 4-Hydroxy-6-undecyl-pyran-2-one
• DTXSID00230860

• Inchi： InChI=1S/C16H26O3/c1-2-3-4-5-6-7-8-9-10-11-15-12-14(17)13-16(18)19-15/h12-13,17H,2-11H2,1H3
• InChI Key： UHXLJSSQRSIPND-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC1=CC(=CC(=O)O1)O

Computed Properties

• Exact Mass: 266.18819469g/mol
• Monoisotopic Mass: 266.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 5.6